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A Comparative Guide to the Chemical
Resistance of High-Performance Polymers

For researchers, scientists, and professionals in drug development, selecting materials with the
appropriate chemical resistance is paramount to ensuring the integrity and longevity of
laboratory equipment and components. This guide provides a detailed comparison of the
chemical resistance of polymers synthesized using trimellitic anhydride chloride, namely
Polyamide-imide (PAI), against other high-performance polymers such as Polyimide (PI) and
Polyetheretherketone (PEEK).

Polymers derived from trimellitic anhydride chloride, particularly Polyamide-imides (PAIl), are
renowned for their exceptional thermal stability, mechanical strength, and chemical inertness,
making them suitable for demanding applications.[1][2] This guide offers a comparative
analysis of their performance alongside other leading polymers, supported by experimental
data and standardized testing protocols.

Comparative Chemical Resistance Data

The following table summarizes the chemical resistance of PAI, Pl, and PEEK against a range
of common chemicals. The ratings are based on immersion testing, with performance
evaluated by changes in material properties such as weight, dimensions, and mechanical
strength.
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] Polyamide-imide o Polyetheretherketo

Chemical Agent Polyimide (PI)

(PAI) ne (PEEK)
Acids (Dilute) Excellent Excellent Excellent
Acetic Acid (10%) Excellent Excellent Excellent
Hydrochloric Acid

Excellent Excellent Excellent
(10%)
Sulfuric Acid (10%) Excellent Excellent Excellent
Acids (Concentrated)
Acetic Acid, Glacial Good Good Good
Hydrochloric Acid )

Fair Good Good
(37%)
Nitric Acid (70%) Poor Fair Poor
Sulfuric Acid (98%) Poor Poor Poor
Bases
Sodium Hydroxide

Good Excellent Excellent
(10%)
Sodium Hydroxide )

Fair Good Good
(50%)
Ammonium Hydroxide

Good Excellent Excellent
(28%)
Organic Solvents
Acetone Excellent Excellent Excellent
Ethanol Excellent Excellent Excellent
Isopropanol Excellent Excellent Excellent
Toluene Excellent Excellent Excellent
Xylene Excellent Excellent Excellent
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Dichloromethane Good Good Good

N-Methyl-2-
pyrrolidone (NMP)

Good Good Good

Hydrocarbons
Gasoline Excellent Excellent Excellent
Jet Fuel (JP-8) Excellent Excellent Excellent

Hydraulic Fluid

Excellent Excellent Good
(Skydrol®)
Other
Deionized Water Excellent Excellent Excellent
Steam Fair Good Excellent
Hydrogen Peroxide

Good Good Good
(30%)

Rating Key:

Excellent: No significant change in properties.

Good: Minor, acceptable changes in properties.

Fair: Moderate changes in properties; use with caution.

Poor: Significant degradation; not recommended for use.

Experimental Protocols

The chemical resistance data presented is primarily based on methodologies outlined in the
ASTM D543: Standard Practices for Evaluating the Resistance of Plastics to Chemical
Reagents.[3][4][5]

ASTM D543 Immersion Test Protocol
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This test is designed to determine the changes in properties of a plastic material after
immersion in a chemical reagent.

1. Specimen Preparation:

o Standard test specimens (e.g., tensile bars, disks) are prepared from the polymer materials
(PAI, PI, PEEK).

e The initial weight and dimensions (length, width, thickness) of each specimen are accurately
measured and recorded.

2. Immersion Procedure:

» A sufficient number of specimens for each material are fully immersed in the specified
chemical reagent at a controlled temperature, typically 23°C (73°F).

e The immersion period is standardized, often ranging from 24 hours to 7 days or longer,
depending on the application requirements.

3. Post-Immersion Analysis:

» After the immersion period, the specimens are removed from the chemical, gently wiped dry,
and immediately re-weighed and re-measured.

e The percentage change in weight and dimensions is calculated.

 Visual inspection is performed to note any changes in appearance, such as discoloration,
swelling, cracking, or crazing.

e Mechanical properties, most commonly tensile strength and elongation at break, are tested
according to relevant ASTM standards (e.g., ASTM D638 for tensile properties).

e The results are compared to control specimens that were not immersed in any chemical.
4. Reporting:

e The report includes the percentage change in weight, dimensions, and mechanical
properties, as well as a description of any visual changes.
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Polymer Selection Workflow

The selection of a chemically resistant polymer for a specific application is a critical decision
that involves evaluating several factors. The following diagram illustrates a logical workflow to

guide this process.
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A logical workflow for selecting a chemically resistant polymer.
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Conclusion

Polymers synthesized with trimellitic anhydride chloride, such as Polyamide-imide, offer a
robust solution for applications demanding high chemical resistance, particularly against a wide
array of organic solvents and dilute acids.[6][7] However, for environments with strong bases or
high-temperature steam, Polyetheretherketone (PEEK) may present a more suitable
alternative. Polyimides (PI) also demonstrate broad chemical resistance and are a strong
candidate for many applications.[8][9] The selection of the optimal polymer ultimately depends
on a thorough evaluation of the specific chemical environment, temperature, and mechanical
stresses the material will encounter. The provided data and experimental protocols serve as a
valuable resource for making an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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